![molecular formula C8H11N B167055 2-Ethylaniline CAS No. 578-54-1](/img/structure/B167055.png)
2-Ethylaniline
Overview
Description
2-Ethylaniline, also known as 2-ethylbenzenamine or o-Ethylaniline, is a chemical compound with the molecular formula C8H11N . It is a derivative of aniline and has an ethyl group substituted at the second position of the benzene ring .
Synthesis Analysis
This compound can be synthesized through various methods. One common method is the reduction of azidoarenes with freshly prepared iron (Fe) nanoparticles in water under an inert atmosphere . Another method involves the nitration of arenes followed by the reduction of nitroarenes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with an ethyl group (C2H5) and an amine group (NH2) attached to it . The molecular weight of this compound is 121.18 .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. It can neutralize acids in exothermic reactions to form salts plus water . The liquid may react with acids to release toxic fumes of aniline and oxides of nitrogen . It also reacts violently with oxidizing materials .
Physical And Chemical Properties Analysis
This compound is a combustible liquid . It has a density of 1.0±0.1 g/cm3, a boiling point of 212.3±9.0 °C at 760 mmHg, and a flash point of 91.1±0.0 °C . It also has a refractive index of 1.5584 at 22 degrees Celsius .
Scientific Research Applications
Electrochemical Polymerization
2-Ethylaniline is used in electrochemical polymerization to create electroactive polymer films. These films undergo an acid-base transition leading to the formation of a protonated form, characterized by specific absorption bands. Such polymer films have potential applications in electronic and optical devices (D'aprano, Leclerc, & Zotti, 1992).
Antibacterial Activity
Research has demonstrated the antibacterial properties of di-2-ethylaniline phosphate, particularly against Gram-negative bacteria. This compound shows promise as an effective antibacterial agent at various concentrations (Banjara, BhoiteS., & Bhoite, 2012).
Synthesis of 2-Azatryptophans
This compound serves as a starting material for the synthesis of 2-azatryptophans, important in the development of new pharmaceuticals and chemical synthesis methodologies (Crestey, Collot, Stiebing, & Rault, 2006).
Degradation of Herbicides
2-Methyl-6-ethylaniline, a derivative of this compound, is a key intermediate in the microbial degradation of chloroacetanilide herbicides. Understanding its degradation pathway is crucial for environmental bioremediation efforts (Dong et al., 2015).
Conductive Polymer Complexes
This compound is utilized in the synthesis of conductive polymer complexes, which have applications in electronics and materials science. These complexes show unique electronic properties and conductive behavior (Lin & Yang, 2005).
Copper Corrosion Inhibition
This compound has been studied as a potential inhibitor for copper corrosion, particularly in acidic environments. This application is crucial in material science and engineering to enhance the durability of copper-based materials (Khaled & Hackerman, 2004).
Mechanism of Action
Target of Action
2-Ethylaniline is a type of aromatic amine . Aromatic amines are a class of chemical compounds which are used in the synthesis of pharmaceuticals, agrichemicals, and photographic chemicals . .
Biochemical Pathways
It has been reported that certain bacterial strains can utilize similar compounds, such as 2-methyl-6-ethylaniline, as carbon and nitrogen sources . In this process, the bacteria convert the parent compound into intermediate products, which are then further metabolized via various biochemical pathways .
Pharmacokinetics
It is known that the compound has a molecular weight of 12118 , and a density of 0.983 g/mL at 25 °C . These properties can influence the compound’s bioavailability and pharmacokinetics.
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the compound’s stability and efficacy can be affected by factors such as temperature, pH, and the presence of other chemicals. Additionally, the compound is classified as a combustible, acute toxic Cat.3 / toxic compound or compound which causing chronic effects , indicating that it may pose certain risks in certain environments.
Safety and Hazards
Future Directions
Recent research has focused on the applications of substituted polyanilines, including 2-Ethylaniline, in diverse fields such as sensors, electrochromic display devices, solar cells, supercapacitors, batteries, semiconductors, anticorrosion materials, and various biological applications . This suggests that there is potential for further exploration and development in these areas.
Biochemical Analysis
Biochemical Properties
It is known that 2-Ethylaniline can interact with various enzymes and proteins . The nature of these interactions is complex and may involve binding to active sites or allosteric sites of enzymes, potentially influencing their activity .
Cellular Effects
It is known that exposure to aniline derivatives can cause cellular toxicity .
Molecular Mechanism
It is suggested that it may exert its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
It is known that aniline derivatives can have toxic effects at high doses .
Metabolic Pathways
It is likely that this compound interacts with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels .
Transport and Distribution
It is likely that it interacts with various transporters or binding proteins, influencing its localization or accumulation .
Subcellular Localization
It is possible that it is directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
2-ethylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N/c1-2-7-5-3-4-6-8(7)9/h3-6H,2,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLPVBIWIRCKMJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N | |
Record name | 2-ETHYLANILINE | |
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Related CAS |
116267-92-6 | |
Record name | Benzenamine, 2-ethyl-, homopolymer | |
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DSSTOX Substance ID |
DTXSID0042242 | |
Record name | 2-Ethylaniline | |
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Molecular Weight |
121.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-ethylaniline appears as a brown liquid. Insoluble in water and less dense than water. Hence floats on water. May irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation or skin absorption., Brown liquid; [Hawley] Red or orange liquid; [MSDSonline] | |
Record name | 2-ETHYLANILINE | |
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Record name | 2-Ethylaniline | |
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Boiling Point |
209.65 °C | |
Record name | 2-ETHYLANILINE | |
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Flash Point |
185 °F (NFPA, 2010), 85 °C, 185 °F (85 °C) (OPEN CUP) | |
Record name | 2-ETHYLANILINE | |
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Record name | 2-Ethylaniline | |
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Record name | 2-ETHYLANILINE | |
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Solubility |
Soluble in alcohol and toluene; insoluble in water, Slightly soluble in chloroform and water; very soluble in ethanol and ethyl ether | |
Record name | 2-ETHYLANILINE | |
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Density |
0.982 @ 20 °C | |
Record name | 2-ETHYLANILINE | |
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Vapor Pressure |
0.17 [mmHg], 0.170 mm Hg | |
Record name | 2-Ethylaniline | |
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Record name | 2-ETHYLANILINE | |
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Color/Form |
Brown liquid | |
CAS No. |
578-54-1 | |
Record name | 2-ETHYLANILINE | |
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Record name | 2-Ethylaniline | |
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Record name | 2-Ethylaniline | |
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Record name | 2-ethylaniline | |
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Record name | 2-ETHYLANILINE | |
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Melting Point |
-46.5 °C | |
Record name | 2-ETHYLANILINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5698 | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
ANone: The molecular formula of 2-Ethylaniline is C8H11N, and its molecular weight is 121.18 g/mol.
A: Several spectroscopic techniques have been employed to characterize this compound. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the amine and aromatic functional groups. Ultraviolet-visible (UV-Vis) spectroscopy provides information about electronic transitions within the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy, both 1H and 13C, offers detailed insights into the structure and bonding of the molecule. [, , , , , , , , ]
A: Poly(this compound) exhibits enhanced solubility in organic solvents compared to its unsubstituted counterpart, polyaniline. It can dissolve in solvents like N-methylpyrrolidone at concentrations as high as 200 mg/mL. []
A: Studies show that incorporating surfactants during the synthesis of Poly(this compound) can significantly influence the polymer's morphology. For instance, using Sodium dodecyl sulfate (SDS), tetradecyltrimethylammonium bromide (TTAB), or polyoxyethylene octyl phenyl ether (Triton-X 100) leads to distinct morphological changes observable through Scanning Electron Microscopy (SEM). []
A: While this compound itself might not be a widely recognized catalyst, research suggests its potential role in facilitating specific chemical transformations. For example, it can act as a building block for synthesizing Schiff base ligands, which can then complex with metals like rhodium to form catalysts. These complexes have shown promising activity in various reactions. []
A: The presence of the ethyl group at the ortho position of aniline introduces steric hindrance and electronic effects. This influences properties like polymerization behavior, solubility, and electrochemical properties of the resulting polymers. Studies have shown that Poly(this compound) exhibits different characteristics compared to polyaniline, such as improved solubility in organic solvents and altered redox potentials. [, , , , , , ]
A: Research indicates that Poly(this compound) demonstrates good environmental stability, a feature crucial for various applications. Studies have explored its thermal stability using Thermogravimetric Analysis (TGA), revealing its degradation behavior at different temperatures. []
A: Highly sensitive techniques like Gas Chromatography coupled with Mass Spectrometry (GC-MS) are employed for detecting and quantifying this compound in complex mixtures. This method allows for separating the analyte from other components based on its volatility and then identifying and quantifying it based on its mass-to-charge ratio. [, ]
A: Studies have identified specific bacterial strains capable of degrading this compound. These bacteria, including those belonging to the genera Rhodococcus and Sphingobium, can utilize this compound as a sole carbon and energy source, showcasing a potential bioremediation strategy for contaminated environments. []
A: Choosing alternatives or substitutes for this compound depends heavily on the specific application. For instance, in polymer chemistry, other substituted anilines or different classes of conducting polymers might offer comparable or even superior properties depending on the desired characteristics. [, , , , , ]
A: Research on polyaniline and its derivatives, including Poly(this compound), has evolved significantly over the past few decades. Key milestones include understanding the polymerization mechanisms, exploring doping strategies to enhance conductivity, and developing applications in various fields such as sensors, electronics, and energy storage. [, , , ]
A: The study of this compound and its derivatives bridges various disciplines, including organic chemistry, polymer science, materials science, and analytical chemistry. This interdisciplinary approach has led to advancements in understanding the synthesis, properties, and potential applications of this compound and its associated materials. [, , , , , ]
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